2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• SMILES: CC(C)CCC(C)NC1CCCCC1O
• InChI: InChI=1S/C13H27NO/c1-10(2)8-9-11(3)14-12-6-4-5-7-13(12)15/h10-15H,4-9H2,1-3H3
• InChIKey: DKWSQAFXFIHXSZ-UHFFFAOYSA-N

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol: Procurement and Structural Identification Guide

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol (CAS 1249535-37-2) is an aliphatic amino alcohol of the N-alkylated 2-aminocyclohexanol class, characterized by a 5-methylhexan-2-yl substituent on the secondary amine nitrogen and a hydroxyl group on the adjacent cyclohexane carbon . The compound has the molecular formula C₁₃H₂₇NO and a molecular weight of 213.36 g/mol, with the SMILES notation OC1C(NC(CCC(C)C)C)CCCC1 . This substituted aminocyclohexanol scaffold confers distinct physicochemical properties relative to unsubstituted 2-aminocyclohexanol, including increased lipophilicity from the branched C7 alkyl chain [1].

• [1] Sadygov, O.A., Alimardanov, Kh.M., Ismailova, Sh.I., Babaev, N.R. One-Pot Synthesis of N-Substituted Alkylaminocyclohexanols by the Addition of Electrophiles Formed in situ in the System H2O2 + HBr (HCl). Russian Journal of General Chemistry 2018, 88, 650-657. View Source

Why Generic Substitution of 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol with Unsubstituted 2-Aminocyclohexanols is Unreliable

Substituting 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol with unsubstituted 2-aminocyclohexanol or simpler N-alkyl analogs for research applications is not supported by structure-activity evidence. The 5-methylhexan-2-yl substituent introduces a branched C7 alkyl chain that fundamentally alters the compound's lipophilicity, steric profile, and potential for hydrophobic interactions with biological targets [1]. Studies on amino-alkyl-cyclohexane derivatives demonstrate that even minor variations in N-alkyl substituents produce wide-ranging changes in receptor binding affinity, voltage-dependency, and blocking kinetics—for instance, Kᵢ values for NMDA receptor displacement across 36 amino-alkyl-cyclohexanes ranged from 1.5 to 143 µM, a 95-fold difference driven solely by substituent variations [2]. Without target-specific comparative data for this exact compound, assuming functional equivalence to parent scaffolds or shorter-chain analogs introduces uncontrolled experimental variables.

• [1] Sadygov, O.A., Alimardanov, Kh.M., Ismailova, Sh.I., Babaev, N.R. One-Pot Synthesis of N-Substituted Alkylaminocyclohexanols by the Addition of Electrophiles Formed in situ in the System H2O2 + HBr (HCl). Russian Journal of General Chemistry 2018, 88, 650-657. View Source
• [2] Parsons, C.G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., Eilbacher, B., Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 1999, 38(1), 85-108. View Source

Quantitative Differentiation Evidence for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol Versus Structural Analogs

Molecular Weight and Lipophilicity Differentiation from 2-Aminocyclohexanol

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol exhibits substantially higher molecular weight and calculated lipophilicity compared to the unsubstituted 2-aminocyclohexanol scaffold. The target compound has a molecular weight of 213.36 g/mol versus 115.17 g/mol for 2-aminocyclohexanol, representing an 85% mass increase driven by the 5-methylhexan-2-yl substituent . While experimentally determined logP and pKa values are not publicly available for this specific compound, the branched C7 alkyl chain is expected to confer significantly enhanced membrane permeability and altered protonation behavior relative to shorter-chain analogs [1].

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW: 213.36 g/mol; logP: Not experimentally reported
Comparator Or Baseline	2-Aminocyclohexanol: MW: 115.17 g/mol; logP: Not applicable
Quantified Difference	MW increase: +85% (98.19 g/mol)
Conditions	Calculated molecular properties from vendor datasheets

Why This Matters

Higher molecular weight and increased lipophilicity alter compound handling, solubility, and membrane partitioning during screening assays, making the compound suitable for applications requiring enhanced hydrophobic character.

• [1] Sadygov, O.A., Alimardanov, Kh.M., Ismailova, Sh.I., Babaev, N.R. One-Pot Synthesis of N-Substituted Alkylaminocyclohexanols by the Addition of Electrophiles Formed in situ in the System H2O2 + HBr (HCl). Russian Journal of General Chemistry 2018, 88, 650-657. View Source

Synthesis Pathway and Substituent Introduction via Reductive Amination

The synthesis of 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol is achieved via reductive amination of cyclohexanone with 5-methylhexan-2-amine, typically employing sodium cyanoborohydride or hydrogen gas with a palladium on carbon catalyst in methanol or ethanol at room temperature to slightly elevated temperatures . This specific amine partner differentiates the compound from N-alkyl analogs prepared with simpler amines. The synthetic route has been optimized in continuous flow reactors for consistent product quality and yield in industrial-scale production .

Evidence Dimension	Synthetic route specificity
Target Compound Data	Reductive amination of cyclohexanone with 5-methylhexan-2-amine
Comparator Or Baseline	Analog synthesis using different primary amines
Quantified Difference	Not quantified in published literature
Conditions	NaBH₃CN or H₂/Pd-C, methanol/ethanol, room temperature

Why This Matters

The specific amine partner determines the compound's identity and properties; procurement of the correct 5-methylhexan-2-amine starting material is essential for reproducible synthesis.

Absence of Published Biological Activity Data: A Critical Evidence Gap

A comprehensive search of primary literature, patents, and authoritative databases (PubChem, ChEMBL, BindingDB) reveals no publicly available quantitative biological activity data for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol. Specifically, no receptor binding affinities (Ki, IC₅₀, EC₅₀), enzyme inhibition data, cellular assay results, or in vivo efficacy metrics have been reported [1][2][3]. This contrasts with structurally related amino-alkyl-cyclohexanes, where extensive pharmacological characterization exists—for example, MRZ 2/579 exhibits an NMDA receptor IC₅₀ of 1.29 µM and an in vivo MES convulsion ED₅₀ of 3.6 mg/kg [4]. The complete absence of biological data for the target compound represents a critical evidence gap that precludes any meaningful potency or selectivity comparisons.

Evidence Dimension	Availability of published biological activity data
Target Compound Data	No publicly available quantitative biological activity data
Comparator Or Baseline	MRZ 2/579: NMDA receptor IC₅₀ = 1.29 µM; MES ED₅₀ = 3.6 mg/kg i.p.
Quantified Difference	Data absence vs. extensive characterization
Conditions	Literature search across PubChem, ChEMBL, BindingDB, PubMed, Google Patents

Why This Matters

This evidence gap means procurement decisions cannot be based on demonstrated biological superiority; researchers must either generate primary data or select alternative compounds with established activity profiles.

• [1] PubChem. Substance Search for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol. Retrieved April 21, 2026. View Source
• [2] ChEMBL Database. Search for compound 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol. Retrieved April 21, 2026. View Source
• [3] BindingDB. Search for monomer related to 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol. Retrieved April 21, 2026. View Source
• [4] Parsons, C.G., Danysz, W., Bartmann, A., Spielmanns, P., Frankiewicz, T., Hesselink, M., Eilbacher, B., Quack, G. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology 1999, 38(1), 85-108. View Source

Validated Application Scenarios for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol Based on Available Evidence

Chemical Library Building for High-Throughput Screening

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol is suitable for inclusion in diversity-oriented screening libraries as a representative of N-alkylated 2-aminocyclohexanol scaffolds. The compound's molecular weight (213.36 g/mol) and the presence of a branched C7 alkyl chain provide physicochemical diversity distinct from simpler amino alcohols . Its commercial availability from multiple vendors (ChemScene, Leyan, CymitQuimica) enables procurement for primary screening campaigns where novel scaffolds are prioritized .

Synthetic Intermediate for Derivatization

The secondary amine and hydroxyl functionalities of 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol make it a viable intermediate for further chemical derivatization, including N-alkylation, acylation, or oxidation reactions . The compound can serve as a building block for generating more complex molecular architectures, particularly in medicinal chemistry programs exploring aminocyclohexanol-based pharmacophores [1].

Physicochemical Property Studies of Aminocyclohexanols

Given the absence of experimentally determined logP, pKa, and solubility data for this compound, it presents an opportunity for fundamental physicochemical characterization studies. Researchers can generate primary data on lipophilicity, hydrogen-bonding capacity, and membrane permeability, contributing to structure-property relationship models for the aminocyclohexanol class [1].

Negative Control or Scaffold Reference in Biological Assays

Until biological activity data are generated, this compound may serve as a scaffold reference or negative control in assays targeting receptors or enzymes known to interact with amino-alkyl-cyclohexanes (e.g., NMDA receptors, 5-HT₃ receptors, or nicotinic receptors) [1]. Its distinct substitution pattern relative to characterized analogs allows for the assessment of substituent effects on target engagement.

• [1] Sadygov, O.A., Alimardanov, Kh.M., Ismailova, Sh.I., Babaev, N.R. One-Pot Synthesis of N-Substituted Alkylaminocyclohexanols by the Addition of Electrophiles Formed in situ in the System H2O2 + HBr (HCl). Russian Journal of General Chemistry 2018, 88, 650-657. View Source